Cas no 52207-08-6 (2-Phenazinamine, N-methyl-)

• Product Name: 2-Phenazinamine, N-methyl-
• CAS No: 52207-08-6
• MF: C₁₃H₁₁N₃
• MW: 209.246542215347
• CID: 360184
• PubChem ID: 71365739
• Update Time: 2025-04-19

2-Phenazinamine, N-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Phenazinamine, N-methyl-
• N-methylphenazin-2-amine
• DTXSID90789135
• 52207-08-6
• 2-methylaminophenazine

• Inchi： 1S/C13H11N3/c1-14-9-6-7-12-13(8-9)16-11-5-3-2-4-10(11)15-12/h2-8,14H,1H3
• InChI Key： BKDZIQZXHHTIAS-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2N=C2C=CC(=CC=12)NC

Computed Properties

• Exact Mass: 209.09543
• Monoisotopic Mass: 209.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• PSA: 37.81